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Compound of Interest

Compound Name: HNMPA

Cat. No.: B118242 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This document provides essential, immediate safety and logistical

information for handling HNMPA (Hydroxy-2-naphthalenylmethylphosphonic acid), including

operational and disposal plans.

Chemical Identification:

Chemical Name: (Hydroxy-2-naphthalenylmethyl)phosphonic acid

Acronym: HNMPA

CAS Number: 120943-99-9

Molecular Formula: C₁₁H₁₁O₄P

Molecular Weight: 238.18 g/mol

Hazard Identification and Personal Protective
Equipment (PPE)
According to the Safety Data Sheet (SDS) from Santa Cruz Biotechnology, HNMPA is not

classified as a hazardous substance or mixture according to the Globally Harmonized System

(GHS).[1] However, it is crucial to note that the toxicological properties of this compound have
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not been fully investigated.[1] Therefore, it is essential to handle it with care, employing

standard laboratory safety practices. Another SDS from Fisher Scientific notes that it may

cause irritation upon contact with eyes, skin, or the respiratory tract.

Recommended Personal Protective Equipment (PPE):

PPE Category Item Specifications

Eye/Face Protection
Safety Glasses with Side

Shields or Goggles

Should comply with OSHA's

eye and face protection

regulations in 29 CFR

1910.133 or European

Standard EN166.

Hand Protection Chemical-resistant Gloves
Nitrile or other appropriate

material.

Skin and Body Protection Laboratory Coat
Standard lab coat to prevent

skin contact.

Respiratory Protection
NIOSH/MSHA-approved

Respirator

Recommended when working

with the powder for extended

periods or in poorly ventilated

areas to avoid dust inhalation.

First Aid Measures
In the event of exposure, follow these first aid guidelines:
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention if

symptoms persist.

Skin Contact

Wash off immediately with plenty of soap and

water. Remove contaminated clothing. Seek

medical attention if irritation develops or

persists.

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Seek medical attention.

Ingestion

Do NOT induce vomiting. Clean mouth with

water and drink plenty of water afterwards.

Never give anything by mouth to an

unconscious person. Seek medical attention.

Handling and Storage
Proper handling and storage are critical to maintaining the integrity of HNMPA and ensuring a

safe laboratory environment.

Handling:

Handle in accordance with good industrial hygiene and safety practices.[1]

Avoid creating dust when working with the solid form.

Ensure adequate ventilation.

Wash hands thoroughly after handling.

Storage:
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Keep containers tightly closed in a dry, cool, and well-ventilated place.

The recommended storage temperature is -20°C.

Protect from direct sunlight.

Incompatible with strong oxidizing agents.

Disposal Plan
Dispose of HNMPA and its containers in accordance with local, state, and federal regulations.

As a general guideline for phosphonic acid derivatives:

Small Quantities: For small spills or residual amounts, absorb with an inert material and

place in a suitable container for chemical waste.

Unused Product: Unused HNMPA should be disposed of as chemical waste. Do not dispose

of it down the drain or in regular trash.

Contaminated Materials: Any materials, such as gloves or paper towels, that come into

contact with HNMPA should be disposed of as chemical waste.

Neutralization: For larger quantities, neutralization with a suitable base under controlled

conditions may be a viable disposal method, but this should only be performed by trained

personnel in a well-ventilated area, such as a fume hood.

Always consult with your institution's environmental health and safety (EHS) department for

specific disposal protocols.

Experimental Workflow
The following diagram illustrates a standard workflow for handling HNMPA in a laboratory

setting.
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HNMPA Handling Workflow
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Caption: HNMPA Handling Workflow Diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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